Cas no 856860-18-9 (1-(3-amino-1-methyl-1H-pyrazol-4-yl)-ethanone)

• Product Name: 1-(3-amino-1-methyl-1H-pyrazol-4-yl)-ethanone
• CAS No: 856860-18-9
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 2120032
• PubChem ID: 11309550
• Update Time: 2025-04-21

1-(3-amino-1-methyl-1H-pyrazol-4-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-amino-1-methyl-1H-pyrazol-4-yl)-ethanone
• 1-(3-amino-1-methyl-1H-pyrazol-4-yl)ethan-1-one
• DB-328478
• AKOS006352230
• EN300-796063
• 1-(3-amino-1-methyl-pyrazol-4-yl)ethanone
• F93652
• 856860-18-9
• SCHEMBL8228221

• Inchi： 1S/C6H9N3O/c1-4(10)5-3-9(2)8-6(5)7/h3H,1-2H3,(H2,7,8)
• InChI Key： DFQZBFYXDVHWQJ-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(N)=NN(C)C=1

Computed Properties

• Exact Mass: 139.074561919g/mol
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 60.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones